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molecular formula C13H11BrO B041739 4-Bromobenzhydrol CAS No. 29334-16-5

4-Bromobenzhydrol

Cat. No. B041739
CAS RN: 29334-16-5
M. Wt: 263.13 g/mol
InChI Key: WTIWDBNPPSHSCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07279478B2

Procedure details

To a solution of (4-bromophenyl)(phenyl)methanone (200 g, 0.766 mole) in THF (600 mL) and methanol (400 mL) was added in portions pulverized sodium borohydride (29 g, 0.766 mole) while maintaining the internal temperature between 3° C. and 10° C. After stirring for an additional 15 minutes, acetone (125 mL) was added and the mixture stirred for a subsequent 10 minutes. The solution was concentrated and the residue partitioned between water (250 mL) and ethyl acetate (1.0 L). The organic layer was separated, dried (Na2SO4), filtered and concentrated. The residue was pumped on by high vacuum for 18 hours to give the title compound as an oil.
Name
(4-bromophenyl)(phenyl)methanone
Quantity
200 g
Type
reactant
Reaction Step One
Name
THF
Quantity
600 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
400 mL
Type
solvent
Reaction Step One
Name
sodium borohydride
Quantity
29 g
Type
reactant
Reaction Step Two
Name
acetone
Quantity
125 mL
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)=[O:9])=[CH:4][CH:3]=1.[BH4-].[Na+].CC(C)=O>C1COCC1.CO>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([CH:8]([C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=2)[OH:9])=[CH:6][CH:7]=1 |f:1.2|

Inputs

Step One
Name
(4-bromophenyl)(phenyl)methanone
Quantity
200 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)C(=O)C1=CC=CC=C1
Name
THF
Quantity
600 mL
Type
solvent
Smiles
C1CCOC1
Name
methanol
Quantity
400 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium borohydride
Quantity
29 g
Type
reactant
Smiles
[BH4-].[Na+]
Step Three
Name
acetone
Quantity
125 mL
Type
reactant
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
After stirring for an additional 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
while maintaining the internal temperature between 3° C. and 10° C
STIRRING
Type
STIRRING
Details
the mixture stirred for a subsequent 10 minutes
Duration
10 min
CONCENTRATION
Type
CONCENTRATION
Details
The solution was concentrated
CUSTOM
Type
CUSTOM
Details
the residue partitioned between water (250 mL) and ethyl acetate (1.0 L)
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
WAIT
Type
WAIT
Details
The residue was pumped on by high vacuum for 18 hours
Duration
18 h

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
BrC1=CC=C(C=C1)C(O)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.